Cas no 126381-84-8 (1-Phenyl-3-(2,4,6-trihydroxyphenyl)-1,3-propanedione; (ξ)-form, 2'-Me ether)

• Product Name: 1-Phenyl-3-(2,4,6-trihydroxyphenyl)-1,3-propanedione; (ξ)-form, 2'-Me ether
• CAS No: 126381-84-8
• MF: C₃₂H₂₈O₁₀
• MW: 572.558730125427
• CID: 6719867
• Update Time: 2024-03-03

1-Phenyl-3-(2,4,6-trihydroxyphenyl)-1,3-propanedione; (ξ)-form, 2'-Me ether Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-3-(2,4,6-trihydroxyphenyl)-1,3-propanedione; (ξ)-form, 2'-Me ether

• Inchi： 1S/2C16H14O5/c1-20-16(10-5-3-2-4-6-10)9-13(19)15-12(18)7-11(17)8-14(15)21-16;1-21-15-8-11(17)7-13(19)16(15)14(20)9-12(18)10-5-3-2-4-6-10/h2-8,17-18H,9H2,1H3;2-8,17,19H,9H2,1H3
• InChI Key： BLCXMHKFISOAKF-UHFFFAOYSA-N
• SMILES： COC1C(C(CC(C2C=CC=CC=2)=O)=O)=C(O)C=C(O)C=1.COC1(OC2C(=C(C=C(C=2)O)O)C(=O)C1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• XLogP3: 2.223

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 2-O-methylated flavonoids